3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid

• IUPAC Name: 3-[3-(difluoromethyl)-4-nitropyrazol-1-yl]propanoic acid
• InChI: InChI=1S/C7H7F2N3O4/c8-7(9)6-4(12(15)16)3-11(10-6)2-1-5(13)14/h3,7H,1-2H2,(H,13,14)
• InChI Key: DUZFQOGMJMZEML-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CCC(=O)O)C(F)F)[N+](=O)[O-]
• Molecular Formula: C7H7F2N3O4
• Molecular Weight: 235.14 g/mol

Description

3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation and pain. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid is its versatility. It can be used in a variety of lab experiments and has shown promising results in several fields. However, one of the limitations of this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid. One potential direction is the development of new materials using this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to determine the long-term safety and efficacy of this compound.

Synthesis Methods

The synthesis of 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid involves several steps. The first step involves the reaction of 3,3-difluoropropene with nitric acid to form 3,3-difluoro-1-nitropropene. The second step involves the reaction of 3,3-difluoro-1-nitropropene with hydrazine hydrate to form 3-(difluoromethyl)-4-nitro-1H-pyrazole. The final step involves the reaction of 3-(difluoromethyl)-4-nitro-1H-pyrazole with chloroacetic acid to form 3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid.

Scientific Research Applications

3-[3-(difluoromethyl)-4-nitro-1H-pyrazol-1-yl]propanoic acid has been extensively studied for its potential applications in various fields. It has been shown to have antitumor, anti-inflammatory, and analgesic effects. Additionally, it has been studied for its potential use as a fluorescent probe and in the development of new materials.